Cas no 802553-99-7 (Leucine, N-glycyl-, methyl ester (8CI))

• Product Name: Leucine, N-glycyl-, methyl ester (8CI)
• CAS No: 802553-99-7
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5241906
• Update Time: 2026-03-08

Leucine, N-glycyl-, methyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Leucine, N-glycyl-, methyl ester (8CI)

• Inchi： 1S/C9H18N2O3/c1-6(2)4-7(9(13)14-3)11-8(12)5-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t7-/m0/s1
• InChI Key： DMSCTMUXQVMOJE-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](CC(C)C)NC(=O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Leucine, N-glycyl-, methyl ester (8CI)

Leucine, N-glycyl-, methyl ester (8CI) and CAS No. 802553-99-7: A Comprehensive Overview

Leucine, N-glycyl-, methyl ester (8CI), identified by the chemical compound code CAS No. 802553-99-7, is a specialized peptide derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, plays a crucial role in various biological processes and has been the subject of numerous studies aiming to elucidate its mechanisms and potential applications.

The molecular structure of Leucine, N-glycyl-, methyl ester (8CI) consists of a combination of leucine and glycine residues, with the addition of a methyl ester group. This modification not only influences its solubility and stability but also enhances its interactions with biological targets. The compound's ability to mimic natural amino acid sequences while incorporating functional groups makes it an attractive candidate for drug design and therapeutic intervention.

In recent years, the study of peptide derivatives like Leucine, N-glycyl-, methyl ester (8CI) has seen substantial advancements, particularly in the context of protein-protein interactions and enzyme inhibition. The introduction of the methyl ester group at the N-terminus of glycine not only improves the compound's pharmacokinetic properties but also allows for greater flexibility in molecular design. This flexibility is particularly valuable in the development of targeted therapies where precise interaction with biological receptors is essential.

One of the most compelling aspects of CAS No. 802553-99-7 is its potential application in regenerative medicine. Research has demonstrated that certain peptide derivatives can stimulate cell proliferation and tissue repair, making them promising candidates for treating injuries and degenerative diseases. The unique structural features of Leucine, N-glycyl-, methyl ester (8CI) enable it to interact with growth factors and signaling pathways involved in tissue regeneration, offering a novel approach to therapeutic intervention.

The compound's role in modulating immune responses has also been a focal point of recent studies. By interacting with immune cells and cytokines, Leucine, N-glycyl-, methyl ester (8CI) has shown potential in enhancing immune surveillance and reducing inflammation. These properties make it a valuable candidate for developing treatments for autoimmune diseases and chronic inflammatory conditions.

Furthermore, the pharmacological properties of Leucine, N-glycyl-, methyl ester (8CI) have been explored in the context of cancer therapy. Preclinical studies have indicated that this compound can inhibit tumor growth by disrupting key signaling pathways involved in cancer progression. Its ability to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive option for developing more effective and less side-effect-rich cancer treatments.

The synthesis and purification of Leucine, N-glycyl-, methyl ester (8CI) are critical steps that ensure its quality and efficacy. Advanced synthetic techniques have been developed to produce this compound with high purity and yield, enabling researchers to conduct more reliable experiments. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has significantly improved the analytical characterization of this peptide derivative.

In conclusion, Leucine, N-glycyl-, methyl ester (8CI), identified by CAS No. 802553-99-7, is a multifaceted compound with significant potential in various fields of biomedical research. Its unique structural features and biological activities make it a valuable tool for studying protein interactions, developing new therapeutic strategies, and advancing regenerative medicine. As research continues to uncover new applications for this compound, its importance in both academic research and pharmaceutical development is likely to grow even further.